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Compound of Interest

Compound Name: (Z2)-Azoxystrobin

Cat. No.: B601239

Technical Support Center: (Z)-Azoxystrobin
Analysis

Welcome to the technical support center for the LC-MS/MS analysis of (Z)-Azoxystrobin. This
resource provides troubleshooting guides and frequently asked questions (FAQSs) to help you
minimize matrix effects and ensure accurate, reliable results in your experiments.

Frequently Asked Questions (FAQSs)
Q1: What is the matrix effect and how does it impact the
analysis of (Z)-Azoxystrobin?

A: The matrix effect is a phenomenon in liquid chromatography-mass spectrometry (LC-
MS/MS) where components of the sample matrix, other than the analyte of interest, alter the
ionization efficiency of the analyte.[1][2] This interference, occurring in the instrument's ion
source, can lead to either a decrease in signal (ion suppression) or an increase in signal (ion
enhancement).[2][3][4] For (Z)-Azoxystrobin analysis, matrix effects can severely compromise
data quality by detrimentally affecting the accuracy, precision, and sensitivity of the method.[3]
[5] This can lead to erroneous quantification, false negatives due to signal suppression, or false
positives if an internal standard is suppressed more than the analyte.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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